Cas no 14585-29-6 (1-(phenylamino)-3-(piperidin-1-yl)propan-2-ol)

• Product Name: 1-(phenylamino)-3-(piperidin-1-yl)propan-2-ol
• CAS No: 14585-29-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 1319442
• Update Time: 2024-08-18

1-(phenylamino)-3-(piperidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(phenylamino)-3-(piperidin-1-yl)propan-2-ol
• 1-Anilino-3-(piperidin-1-yl)propan-2-ol
• 1-piperidineethanol, alpha-[(phenylamino)methyl]-
• 1-Piperidineethanol, α-[(phenylamino)methyl]-

• Inchi： 1S/C14H22N2O/c17-14(12-16-9-5-2-6-10-16)11-15-13-7-3-1-4-8-13/h1,3-4,7-8,14-15,17H,2,5-6,9-12H2
• InChI Key： RXEWLSQUHJUOJX-UHFFFAOYSA-N
• SMILES： N1(CC(CNC2=CC=CC=C2)O)CCCCC1

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.098
• Boiling Point: 414.1°C at 760 mmHg
• Flash Point: 204.3°C
• Refractive Index: 1.582
• PSA: 35.5
• pka: 14.22±0.20(Predicted)